Cas no 37434-06-3 (Disulfide,bis(4-azidophenyl))

• Product Name: Disulfide,bis(4-azidophenyl)
• CAS No: 37434-06-3
• MF: C₁₂H₈N₆S₂
• MW: 300.362117767334
• MDL: MFCD00049054
• CID: 315373
• PubChem ID: 169921
• Update Time: 2025-04-19

Disulfide,bis(4-azidophenyl) Chemical and Physical Properties

Names and Identifiers

• Disulfide,bis(4-azidophenyl)
• 1-azido-4-[(4-azidophenyl)disulfanyl]benzene
• 4-AZIDOPHENYL DISULFIDE
• BIPA118
• Dithiobis(phenylazide)
• DTBPA
• 4,4'-Diazidodiphenyl disulfide
• FT-0625370
• MFCD00049054
• [[4-[[(4-diazonioiminocyclohexa-2,5-dien-1-ylidene)-lambda4-sulfanylidene]-lambda4-sulfanylidene]cyclohexa-2,5-dien-1-ylidene]hydrazinylidene]azanide
• 1,2-bis(4-azidophenyl)disulfane
• 4,4'-Dithiobis-(phenyleizide)
• DTXSID30190882
• 4,4'-Dithiobis(phenylazide)
• 37434-06-3
• 4,4'-dithiobisphenylazide
• Disulfide, bis(4-azidophenyl)
• SCHEMBL15019835
• 4,5-dimethyl-2-nitrophenylisocyanate
• YSZCS015
• 4,4'-Dithiobis(phenyl azide)
• Bis(4-azidophenyl) disulfide
• DTXCID70113373

• MDL： MFCD00049054
• Inchi： 1S/C12H8N6S2/c13-17-15-9-1-5-11(6-2-9)19-20-12-7-3-10(4-8-12)16-18-14/h1-8H
• InChI Key： DWBCXGZVCAKDGO-UHFFFAOYSA-N
• SMILES： S(=C1C=C/C(/C=C1)=N/[N+]#N)=S=C1C=C/C(/C=C1)=N\N=[N-]

Computed Properties

• Exact Mass: 300.02500
• Monoisotopic Mass: 300.02518663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• PSA: 150.10000
• LogP: 5.27512

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylazides